Cas no 1396746-58-9 (4-ethoxy-N-2-hydroxy-2-(1-methyl-1H-pyrrol-2-yl)ethyl-3-methylbenzene-1-sulfonamide)

• Product Name: 4-ethoxy-N-2-hydroxy-2-(1-methyl-1H-pyrrol-2-yl)ethyl-3-methylbenzene-1-sulfonamide
• CAS No: 1396746-58-9
• MF: C₁₆H₂₂N₂O₄S
• MW: 338.421883106232
• CID: 6148408
• PubChem ID: 71781621
• Update Time: 2025-05-22

4-ethoxy-N-2-hydroxy-2-(1-methyl-1H-pyrrol-2-yl)ethyl-3-methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-ethoxy-N-2-hydroxy-2-(1-methyl-1H-pyrrol-2-yl)ethyl-3-methylbenzene-1-sulfonamide
• VU0524693-1
• 1396746-58-9
• F5857-0983
• 4-ethoxy-N-[2-hydroxy-2-(1-methylpyrrol-2-yl)ethyl]-3-methylbenzenesulfonamide
• 4-ethoxy-N-(2-hydroxy-2-(1-methyl-1H-pyrrol-2-yl)ethyl)-3-methylbenzenesulfonamide
• 4-ethoxy-N-[2-hydroxy-2-(1-methyl-1H-pyrrol-2-yl)ethyl]-3-methylbenzene-1-sulfonamide
• AKOS024523420

• Inchi： 1S/C16H22N2O4S/c1-4-22-16-8-7-13(10-12(16)2)23(20,21)17-11-15(19)14-6-5-9-18(14)3/h5-10,15,17,19H,4,11H2,1-3H3
• InChI Key： KYMSTCOXCLARSM-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C)C=1)OCC)(NCC(C1=CC=CN1C)O)(=O)=O

Computed Properties

• Exact Mass: 338.13002836g/mol
• Monoisotopic Mass: 338.13002836g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 465
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 88.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 4-ethoxy-N-2-hydroxy-2-(1-methyl-1H-pyrrol-2-yl)ethyl-3-methylbenzene-1-sulfonamide

Comprehensive Overview of 4-ethoxy-N-2-hydroxy-2-(1-methyl-1H-pyrrol-2-yl)ethyl-3-methylbenzene-1-sulfonamide (CAS No. 1396746-58-9)

In the realm of organic chemistry and pharmaceutical research, 4-ethoxy-N-2-hydroxy-2-(1-methyl-1H-pyrrol-2-yl)ethyl-3-methylbenzene-1-sulfonamide (CAS No. 1396746-58-9) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its sulfonamide backbone and pyrrole moiety, represents a promising candidate for drug discovery and material science. Researchers are increasingly exploring its synthetic pathways, biological activity, and mechanistic insights, aligning with the growing demand for novel bioactive molecules in the pharmaceutical industry.

The molecular structure of 4-ethoxy-N-2-hydroxy-2-(1-methyl-1H-pyrrol-2-yl)ethyl-3-methylbenzene-1-sulfonamide features a hydroxyethyl group linked to a methyl-substituted pyrrole, which is further connected to a ethoxy-methylbenzene sulfonamide scaffold. This arrangement imparts distinct physicochemical properties, such as moderate solubility in polar solvents and stability under ambient conditions. Such traits make it a viable intermediate for designing targeted therapies, particularly in areas like enzyme inhibition and receptor modulation, which are hot topics in current biomedical research.

Recent trends in AI-driven drug discovery and computational chemistry have amplified interest in compounds like CAS No. 1396746-58-9. Machine learning models are being employed to predict its ADMET profiles (Absorption, Distribution, Metabolism, Excretion, and Toxicity), while molecular docking studies explore its interactions with protein targets. These advancements address frequently searched queries such as "sulfonamide derivatives in drug design" and "pyrrole-based bioactive compounds", highlighting the compound's relevance in modern research.

From a synthetic perspective, the preparation of 4-ethoxy-N-2-hydroxy-2-(1-methyl-1H-pyrrol-2-yl)ethyl-3-methylbenzene-1-sulfonamide involves multi-step organic reactions, including sulfonylation, etherification, and N-alkylation. Optimizing these processes is critical for achieving high yields and purity, a subject often explored in green chemistry forums. The compound's scalable synthesis and structural versatility further contribute to its appeal in industrial applications, such as agrochemicals and functional materials.

In conclusion, 4-ethoxy-N-2-hydroxy-2-(1-methyl-1H-pyrrol-2-yl)ethyl-3-methylbenzene-1-sulfonamide (CAS No. 1396746-58-9) stands at the intersection of innovation and practicality. Its multifunctional architecture and broad applicability make it a subject of ongoing investigation, resonating with trends like precision medicine and sustainable chemistry. As research progresses, this compound is poised to play a pivotal role in addressing unmet scientific and industrial challenges.